ABBV-2222

• CAS No.: 1918143-53-9
• Product Name: ABBV-2222
• Molecular Formula: C28H21F4NO7
• Molecular Weight: 559.4696
• IUPAC Name: 4-((2R,4R)-4-(1-(2,2-difluorobenzo[d][1,3]dioxol-5-yl)cyclopropane-1-carboxamido)-7-(difluoromethoxy)chroman-2-yl)benzoic acid
• Standard InChI: InChI=1S/C28H21F4NO7/c29-26(30)37-17-6-7-18-19(13-21(38-22(18)12-17)14-1-3-15(4-2-14)24(34)35)33-25(36)27(9-10-27)16-5-8-20-23(11-16)40-28(31,32)39-20/h1-8,11-12,19,21,26H,9-10,13H2,(H,33,36)(H,34,35)/t19-,21-/m1/s1
• Standard InChIKey: QVDYQHXNAQHIKH-TZIWHRDSSA-N
• SMILES: FC(F)OC1=CC=C2C(O[C@@H](C3=CC=C(C(O)=O)C=C3)C[C@H]2NC(C4(C5=CC(OC(F)(F)O6)=C6C=C5)CC4)=O)=C1
• Appearance: Solid powder
• Description: ABBV-2222, also known as GLPG2222, is a CFTR corrector being studied for the treatment of cystic fibrosis (CF).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ABBV-2222; ABBV 2222; ABBV2222; GLPG2222; GLPG-2222; GLPG 2222.
• Last Modified: Aug 20 2021